Cas no 5436-21-5 (4,4-Dimethoxybutan-2-one)

4,4-Dimethoxybutan-2-one structure
4,4-Dimethoxybutan-2-one structure
Product Name:4,4-Dimethoxybutan-2-one
CAS No:5436-21-5
MF:C6H12O3
MW:132.157682418823
MDL:MFCD00008789
CID:45870
PubChem ID:228548
Update Time:2026-05-14

4,4-Dimethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,4-Dimethoxybutan-2-one
    • Acetylacetaldehyde dimethyl acetal
    • 4,4-Dimethoxy-2-butanone
    • 1,1-Dimethoxy-3-butanone
    • 4.4-Dimethoxy-2-butanone
    • Acetoacetaldehyde DiMethyl Acetal
    • 3-Ketobutyraldehyde dimethyl acetal
    • 3-Oxobutyraldehyde dimethylacetal
    • 4,4-Dimethoxybutanon
    • KBA
    • 4,4-Dimethoxy-2-butanone,92%
    • MDL： MFCD00008789
    • Inchi： 1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3
    • InChI Key： PJCCSZUMZMCWSX-UHFFFAOYSA-N
    • SMILES： CC(=O)CC(OC)OC
    • BRN： 1702372

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 86.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.3
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.996 g/mL at 25 °C(lit.)
  • Melting Point: -82 ºC
  • Boiling Point: 70-73 °C/20 mmHg(lit.)
  • Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
  • Refractive Index: n20/D 1.414(lit.)
  • Water Partition Coefficient: decomposition
  • PSA: 35.53000
  • LogP: 0.58440
  • Solubility: Not determined
  • FEMA: 3381 | 3-OXOBUTANAL DIMETHYL ACETAL

4,4-Dimethoxybutan-2-one Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226
  • Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：UN 1989 3/PG 3
  • WGK Germany：2
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • RTECS：EL7592500
  • Hazardous Material Identification： F
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Store at room temperature

4,4-Dimethoxybutan-2-one Customs Data

  • HS CODE：29145000
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4,4-Dimethoxybutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 ￡10.00 2022-03-01
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100739-100ml
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D100739-25ml
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
D461445-1g
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D461445-10g
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D461445-50g
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4,4-Dimethoxybutan-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5436-21-5)Acetylacetaldehyde dimethyl acetal
Order Number:sfd8380
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5436-21-5)Acetylacetaldehyde dimethyl acetal
Order Number:LE6459;LE9240;LE5872238
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:5436-21-5)Acetylacetaldehyde dimethyl acetal
sfd8380
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5436-21-5)Acetylacetaldehyde dimethyl acetal
LE6459;LE9240;LE5872238
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email